Cas no 37155-86-5 (1,3-Pentalenedicarbonitrile,octahydro-(9CI))

• Product Name: 1,3-Pentalenedicarbonitrile,octahydro-(9CI)
• CAS No: 37155-86-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 296653
• Update Time: 2023-03-30

1,3-Pentalenedicarbonitrile,octahydro-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentalenedicarbonitrile,octahydro-
• 1,3-Pentalenedicarbonitrile,octahydro-(9CI)

• Inchi： 1S/C10H12N2/c11-5-7-4-8(6-12)10-3-1-2-9(7)10/h7-10H,1-4H2
• InChI Key： MOKMNFXSPDDQEL-UHFFFAOYSA-N
• SMILES： C1(C#N)C2C(CCC2)C(C#N)C1

Computed Properties

• Exact Mass: 160.1
• Monoisotopic Mass: 160.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2